isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate

• IUPAC Name: propan-2-yl 4-[2-(4-methoxyphenoxy)propanoylamino]benzoate
• InChI: InChI=1S/C20H23NO5/c1-13(2)25-20(23)15-5-7-16(8-6-15)21-19(22)14(3)26-18-11-9-17(24-4)10-12-18/h5-14H,1-4H3,(H,21,22)
• InChI Key: MGDDUUPRZXYQQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)OC
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol

Description

Isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate, also known as GW501516, is a synthetic drug that was developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. It belongs to a class of drugs called peroxisome proliferator-activated receptor delta (PPARδ) agonists, which are known to have a wide range of effects on metabolism, energy expenditure, and cardiovascular health.

Mechanism of Action

Isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate works by activating PPARδ, a nuclear receptor that plays a key role in regulating metabolism, energy expenditure, and inflammation. When PPARδ is activated, it stimulates the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, leading to increased energy expenditure and improved metabolic function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including increased fatty acid oxidation, improved glucose uptake, reduced inflammation, and improved mitochondrial function. It has also been found to increase endurance and improve exercise performance in animal models and human clinical trials.

Advantages and Limitations for Lab Experiments

One of the main advantages of isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate for lab experiments is its ability to activate PPARδ in a dose-dependent manner, allowing for precise control of its effects on metabolism and energy expenditure. However, its use in lab experiments is limited by its high cost and potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate, including its use as a therapeutic agent for metabolic and cardiovascular diseases, its potential for improving exercise performance and endurance, and its role in cancer and neurodegenerative disorders. In addition, further research is needed to better understand its mechanisms of action and potential side effects, as well as its interactions with other drugs and supplements.

Synthesis Methods

The synthesis of isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate involves several steps, including the condensation of 4-methoxybenzoic acid with 2-bromoethylamine hydrobromide, followed by the reaction of the resulting intermediate with 2-(4-methoxyphenoxy)propanoic acid and isopropyl chloroformate. The final product is obtained through purification and crystallization.

Scientific Research Applications

Isopropyl 4-{[2-(4-methoxyphenoxy)propanoyl]amino}benzoate has been extensively studied for its potential therapeutic applications in metabolic and cardiovascular diseases, as well as in cancer and neurodegenerative disorders. It has been shown to improve insulin sensitivity, increase energy expenditure, and reduce inflammation in animal models of obesity and diabetes. In addition, it has been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.